An optimal hydrogen-bond surrogate for α-helices†
Chemical Communications Pub Date: 2016-04-05 DOI: 10.1039/C6CC01104G
Abstract
Substitution of a main chain i → i + 4 hydrogen bond with a covalent bond can nucleate and stabilize the α-helical conformation in peptides. Herein we describe the potential of different alkene isosteres to mimic intramolecular hydrogen bonds and stabilize α-helices in diverse peptide sequences.
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